Cas no 2171650-92-1 (3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol)

• Product Name: 3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol
• CAS No: 2171650-92-1
• MF: C₁₂H₂₅NOS
• MW: 231.398002386093
• CID: 6585653
• PubChem ID: 165764004
• Update Time: 2025-10-24

3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol
• 2171650-92-1
• EN300-1646061

• Inchi： 1S/C12H25NOS/c1-9(2)7-12(13,10(3)4)11(14)5-6-15-8-11/h9-10,14H,5-8,13H2,1-4H3
• InChI Key： AMDMUMLUXWWOBV-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C(CC(C)C)(C(C)C)N)O

Computed Properties

• Exact Mass: 231.16568559g/mol
• Monoisotopic Mass: 231.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol

Introduction to 3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol (CAS No. 2171650-92-1)

The compound 3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-3-ol, identified by the CAS registry number CAS No. 2171650-92-1, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of thiolane derivatives, which are known for their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the significance of thiolane derivatives in drug design due to their ability to form stable cyclic structures that can mimic natural bioactive molecules. The presence of the amino group in the side chain of this compound adds another layer of functionality, making it a promising candidate for applications in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

The structural complexity of 3-(3-amino-2,5-dimethylhexan-3-yl)thiolan-ol lies in its thiolane ring system and the substituted aminoalkyl group. The thiolane ring provides a rigid framework that can influence the compound's solubility and stability, while the amino group introduces hydrogen bonding capabilities, enhancing its interaction with biological systems. This combination makes it an attractive target for studies in enzyme inhibition and receptor binding.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing reactions and nucleophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral environments such as drug discovery.

The latest research on CAS No. 2171650-92-1 has focused on its role as a precursor in the development of novel antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also led to investigations into its potential use in catalysis and sensing technologies.

In conclusion, 3-(3-amino-2,5-dimethylhexan-yl)thiolan-ol represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and biology.